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Compound of Interest

Compound Name: 5,7-Dibromo-3-methylindole

Cat. No.: B13703473

Get Quote

Executive Summary
5,7-Dibromo-3-methylindole (Formula:

) represents a specialized halogenated indole scaffold.[1] While less ubiquitous than its mono-
halogenated counterparts (e.g., 5-bromo-3-methylindole), this specific substitution pattern is of
high value in medicinal chemistry.[1] The presence of bromine atoms at the C5 and C7
positions, combined with the C3-methyl group, creates a unique electronic and steric profile
that modulates lipophilicity and metabolic stability.[1] This guide details its molecular weight
characteristics, theoretical synthetic pathways, and utility as a pharmacophore in kinase
inhibition and necroptosis research.[1]

Physicochemical Characterization
Molecular Weight & Isotopic Distribution
For researchers utilizing Mass Spectrometry (MS) for compound validation, the nominal

molecular weight is insufficient due to the significant mass defect and isotopic abundance of

Bromine (

and

).[1]
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Table 1: Mass Spectrometry Data Profile

Property Value Notes

Average Molecular Weight 288.97 g/mol
Based on standard atomic

weights.

Monoisotopic Mass 286.8945 Da

Calculated using

(most abundant light isotope).

[1]

Exact Mass (

)
290.8905 Da

Calculated using

(heavy isotope).[1]

Molecular Formula

Heavy Atom Count 12
Significant for ligand efficiency

calculations.

Predicted LogP ~4.2 - 4.5
Highly lipophilic due to di-

halogenation.[1]

Mass Spectral Signature (The 1:2:1 Triplet)
A critical validation step for this molecule is the observation of the isotopic envelope.[1] Unlike

chlorine (3:1 ratio) or single bromine (1:1 ratio) compounds, the presence of two bromine atoms

creates a distinct triplet pattern in the molecular ion region (

).[1]

M (287): Contains

(Relative Intensity: ~51%)[1]

M+2 (289): Contains

(Relative Intensity: ~100% - Base Peak)[1]

M+4 (291): Contains
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(Relative Intensity: ~49%)[1]

Technical Note: In Low-Resolution MS (LRMS), these peaks appear at m/z 287, 289, and 291.

[1] The 1:2:1 intensity ratio is the primary "fingerprint" for confirming the successful addition of

the second bromine atom.[1]

Synthetic Methodology
Synthesizing 5,7-dibromo-3-methylindole requires overcoming the directing effects of the

indole ring.[1] Direct bromination of 3-methylindole (skatole) is problematic because the C3

position is blocked, often leading to mixtures of 2-bromo, 5-bromo, and 6-bromo products, or

oxidation of the methyl group.[1]

Recommended Protocol:De Novo Ring Construction via Fischer Indole Synthesis. This route

guarantees regioselectivity by establishing the halogen pattern on the hydrazine precursor

before ring closure.[1]

Reaction Logic
Precursor: 2,4-Dibromophenylhydrazine (Commercial or synthesized from 2,4-

dibromoaniline).[1]

Carbon Source: Propionaldehyde (provides the 3-carbon chain and the C3-methyl group).[1]

Cyclization: Acid-catalyzed sigmatropic rearrangement.

Workflow Diagram
The following diagram illustrates the mechanistic flow from the hydrazine precursor to the final

indole core.
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Figure 1: Regioselective synthesis via Fischer Indole cyclization.[1] This pathway avoids the

ambiguity of electrophilic aromatic substitution on the indole core.[1]

Detailed Protocol (Standardized)
Step 1: Dissolve 2,4-dibromophenylhydrazine hydrochloride (1.0 eq) in ethanol.

Step 2: Add propionaldehyde (1.1 eq) dropwise at 0°C to prevent polymerization. Stir for 1

hour to form the hydrazone.

Step 3: Evaporate solvent to isolate the crude hydrazone.

Step 4: Suspend the hydrazone in Polyphosphoric Acid (PPA) or Zinc Chloride (

) in acetic acid.[1] Heat to 100-110°C.

Critical Control Point: Monitor by TLC. The disappearance of the hydrazone and

appearance of a fluorescent spot (indole) indicates success.[1]

Step 5: Quench with ice water, extract with Ethyl Acetate, and purify via silica gel

chromatography (Hexanes:EtOAc gradient).

Biological & Research Applications
The 5,7-dibromo-3-methylindole scaffold serves as a potent pharmacophore in two primary

areas of drug discovery.

Kinase Inhibition & Selectivity
Halogenated indoles are privileged structures in kinase inhibitor design.
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Mechanism: The bromine atoms act as hydrophobic anchors.[1] The C7-bromine, in

particular, can fill hydrophobic pockets in the ATP-binding site of kinases (e.g., CK2,

DYRK1A) that are inaccessible to unsubstituted indoles.[1]

Halogen Bonding: The heavy halogen atoms can participate in halogen bonding (X-bond)

with backbone carbonyl oxygens of the protein, increasing binding affinity

significantly compared to the hydrogenated analog.[1]

Biofilm & Marine Alkaloid Analogs
This molecule mimics the structure of marine natural products (e.g., Aplysinopsins and

Meridianins).[1]

Activity: 5,7-Dibromoindoles have demonstrated efficacy in inhibiting biofilm formation in S.

aureus and P. aeruginosa by disrupting quorum sensing pathways, without necessarily killing

the bacteria (bacteriostatic vs. bactericidal).[1]

Necroptosis Inhibition (Necrostatin Analogs)
3-Methylindoles (skatoles) are structural cores for Necrostatins (Nec-1).[1]

SAR Insight: While Nec-1 typically features a 5-substitution, the addition of the 7-bromo

group aids in metabolic blocking.[1] It prevents hydroxylation at the C7 position by

Cytochrome P450 enzymes, potentially extending the half-life (

) of the inhibitor in vivo.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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